Cas no 84102-76-1 (ethyl 5-cyanobenzofuran-2-carboxylate)

ethyl 5-cyanobenzofuran-2-carboxylate structure

84102-76-1 structure

Product Name:ethyl 5-cyanobenzofuran-2-carboxylate

CAS No:84102-76-1

MF:C₁₂H₉NO₃

MW:215.204763174057

MDL:MFCD20267905

CID:3030356

PubChem ID:12813645

Update Time:2025-10-05

ethyl 5-cyanobenzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 5-cyanobenzofuran-2-carboxylate
- DB-202790
- MFCD20267905
- 5-Cyano-benzofuran-2-carboxylic acid ethyl ester
- SY233671
- SCHEMBL7449870
- AKOS037630845
- 2-Benzofurancarboxylic acid, 5-cyano-, ethyl ester
- 84102-76-1
- ethyl 5-cyano-1-benzofuran-2-carboxylate
- AC6896
- MDL： MFCD20267905
- Inchi： 1S/C12H9NO3/c1-2-15-12(14)11-6-9-5-8(7-13)3-4-10(9)16-11/h3-6H,2H2,1H3
- InChI Key： VAXDVSUPXNACBJ-UHFFFAOYSA-N
- SMILES： O1C(C(=O)OCC)=CC2C=C(C#N)C=CC1=2

Computed Properties

Exact Mass: 215.058243149g/mol
Monoisotopic Mass: 215.058243149g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 320
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 63.2Å²

ethyl 5-cyanobenzofuran-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
eNovation Chemicals LLC	D918706-1g	Ethyl 5-Cyanobenzofuran-2-carboxylate	84102-76-1	95%	1g	$650	2024-07-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1594317-1g	Ethyl 5-cyanobenzofuran-2-carboxylate	84102-76-1	98%	1g	￥6565.00	2024-07-28
eNovation Chemicals LLC	D918706-1g	Ethyl 5-Cyanobenzofuran-2-carboxylate	84102-76-1	95%	1g	$650	2025-02-20
eNovation Chemicals LLC	D918706-1g	Ethyl 5-Cyanobenzofuran-2-carboxylate	84102-76-1	95%	1g	$650	2025-02-19
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY233671-1g	Ethyl 5-Cyanobenzofuran-2-carboxylate	84102-76-1	≥95%	1g	¥5050.00	2025-04-12
Ambeed	A222651-250mg	2-Benzofurancarboxylic acid, 5-cyano-, ethyl ester	84102-76-1	95%	250mg	$500.0	2025-04-16
Ambeed	A222651-1g	2-Benzofurancarboxylic acid, 5-cyano-, ethyl ester	84102-76-1	95%	1g	$1251.0	2025-04-16

ethyl 5-cyanobenzofuran-2-carboxylate Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. Alt-proteins: A promising future
3. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
4. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
5. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642

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